2-Allyloxy-2-trifluoromethyl-but-3-enoic acid ethyl ester

• Molecular Formula: C10H13F3O3
• Molecular Weight: 238.20 g/mol
• IUPAC Name: ethyl 2-prop-2-enoxy-2-(trifluoromethyl)but-3-enoate
• InChI: InChI=1S/C10H13F3O3/c1-4-7-16-9(5-2,10(11,12)13)8(14)15-6-3/h4-5H,1-2,6-7H2,3H3
• InChI Key: QEEWPDUYQQOKDY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C=C)(C(F)(F)F)OCC=C

Description

2-Allyloxy-2-trifluoromethyl-but-3-enoic acid ethyl ester is a useful research compound. Its molecular formula is C10H13F3O3 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-2-trifluoromethyl-but-3-enoic acid ethyl ester (3.6 g) in THF (100 mL) at 0° C. was added sodium hydride (1.1 g of 60% in oil), followed by addition of allyl bromide (2.3 mL) and tetrabutyl ammonium iodide (1.35 g). The resulting mixture was then heated to reflux for 5 h. The reaction was carefully quenched with NH4Cl (aq), extracted with EtOAc, and dried over Na2SO4. After concentration, the resulting crude material was filtered through a plug of silica gel and rinsed with 20% CH2Cl2/hexanes, then concentrated to yield the title compound as a yellow oil.